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Compound of Interest

Compound Name: Bis-Mal-Lysine-PEG4-TFP ester

Cat. No.: B8106448 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility

characteristics of Bis-Mal-Lysine-PEG4-TFP ester, a heterobifunctional crosslinker crucial for

the development of antibody-drug conjugates (ADCs) and other bioconjugates. Understanding

the solubility of this reagent is paramount for its effective handling, storage, and application in

experimental workflows.

Core Compound Characteristics
Bis-Mal-Lysine-PEG4-TFP ester is a sophisticated crosslinking agent featuring two maleimide

groups and a tetrafluorophenyl (TFP) ester. The maleimide moieties are reactive towards

sulfhydryl groups, while the TFP ester targets primary amines, enabling the precise conjugation

of biomolecules. The integrated polyethylene glycol (PEG4) spacer enhances the hydrophilicity

and, consequently, the aqueous solubility of the resulting conjugate.[1][2]

Solubility Profile
The solubility of Bis-Mal-Lysine-PEG4-TFP ester has been evaluated in various common

laboratory solvents. This data is critical for the preparation of stock solutions and for designing

reaction conditions that ensure the homogeneity of the reaction mixture.

Table 1: Solubility of Bis-Mal-Lysine-PEG4-TFP ester in Different Solvents
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Solvent Solubility Remarks

Dimethyl Sulfoxide (DMSO) 100 mg/mL

Ultrasonic assistance may be

required. It is recommended to

use newly opened, anhydrous

DMSO as the compound is

hygroscopic.

Methylene Chloride Soluble
Qualitative data from suppliers.

[1]

Acetonitrile Soluble
Qualitative data from suppliers.

[1]

N,N-Dimethylacetamide

(DMAC)
Soluble

Qualitative data from suppliers.

[1]

Water Poorly soluble

The hydrophilic PEG linker is

intended to increase the water

solubility of the final conjugate,

not necessarily the crosslinker

itself.[2]

Experimental Protocols
While a specific, detailed experimental protocol for determining the solubility of Bis-Mal-
Lysine-PEG4-TFP ester is not widely published, a general methodology can be adapted from

standard practices for similar PEGylated bifunctional crosslinkers.

Protocol: Determination of Solubility via the Saturation
Method
1. Materials:

Bis-Mal-Lysine-PEG4-TFP ester
Selected solvents (e.g., DMSO, DMF, Acetonitrile, Water)
Vortex mixer
Thermostatic shaker
Centrifuge
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High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis)
Analytical balance
Volumetric flasks and pipettes

2. Procedure:

Visualization of a Key Application Workflow
The primary application of Bis-Mal-Lysine-PEG4-TFP ester is in the construction of antibody-

drug conjugates (ADCs). The following diagram illustrates the logical workflow of this process.
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Caption: Logical workflow for the synthesis of an Antibody-Drug Conjugate (ADC).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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